Cas no 1361573-64-9 (4-(2,6-Dichlorophenyl)-3-hydroxy-2-methylpyridine)

• Product Name: 4-(2,6-Dichlorophenyl)-3-hydroxy-2-methylpyridine
• CAS No: 1361573-64-9
• MF: C₁₂H₉Cl₂NO
• MW: 254.111961126328
• CID: 4919589
• Update Time: 2025-06-30

4-(2,6-Dichlorophenyl)-3-hydroxy-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(2,6-Dichlorophenyl)-3-hydroxy-2-methylpyridine

• Inchi： 1S/C12H9Cl2NO/c1-7-12(16)8(5-6-15-7)11-9(13)3-2-4-10(11)14/h2-6,16H,1H3
• InChI Key： KZMXAYOBLJQYRA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=CN=C(C)C=1O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 229
• XLogP3: 3.8
• Topological Polar Surface Area: 33.1

Additional information on 4-(2,6-Dichlorophenyl)-3-hydroxy-2-methylpyridine

Professional Introduction to 4-(2,6-Dichlorophenyl)-3-hydroxy-2-methylpyridine (CAS No. 1361573-64-9)

4-(2,6-Dichlorophenyl)-3-hydroxy-2-methylpyridine, with the chemical identifier CAS No. 1361573-64-9, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both chloro and hydroxyl substituents on the aromatic ring, combined with a methyl group on the pyridine ring, makes it a versatile intermediate for synthesizing various bioactive molecules.

The structural motif of 4-(2,6-Dichlorophenyl)-3-hydroxy-2-methylpyridine is highly relevant in contemporary research, particularly in the design of novel therapeutic agents. The dichlorophenyl moiety enhances electrophilicity, making it a suitable precursor for further functionalization, while the hydroxyl group introduces hydrogen bonding capabilities, crucial for molecular recognition processes. These features have positioned this compound as a valuable building block in the synthesis of small molecules targeting neurological and inflammatory disorders.

Recent advancements in computational chemistry have further highlighted the significance of this compound. Molecular docking studies have demonstrated its potential binding affinity to various biological targets, including enzymes and receptors implicated in diseases such as cancer and neurodegeneration. The 4-(2,6-Dichlorophenyl)-3-hydroxy-2-methylpyridine scaffold has been explored in virtual screening campaigns to identify lead compounds for further optimization.

In the realm of synthetic methodologies, this compound serves as an excellent starting material for constructing more complex pyridine derivatives. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have been employed to introduce diverse aryl or heteroaryl groups onto the pyridine core. Additionally, palladium-catalyzed hydrogenation and oxidation reactions have been utilized to modulate the electronic properties of the molecule, enhancing its pharmacological profile.

The pharmacological potential of derivatives of 4-(2,6-Dichlorophenyl)-3-hydroxy-2-methylpyridine has been investigated in several preclinical studies. Researchers have synthesized analogs with modifications at various positions of the pyridine ring to assess their biological activity. Some derivatives have shown promising results in inhibiting key enzymes involved in pain signaling and inflammation. Furthermore, structural analogs have been evaluated for their ability to modulate neurotransmitter receptors, suggesting potential applications in treating cognitive disorders.

The synthesis of enantiomerically pure forms of this compound has also been a focus of interest. Chiral auxiliaries and catalysts have been employed to achieve high enantiomeric excess in the final products. Such enantiomerically pure compounds are crucial for evaluating their stereoselective interactions with biological targets, which can significantly influence their efficacy and safety profiles.

The role of this compound in drug discovery extends beyond its use as an intermediate. It has been incorporated into libraries of diverse compounds for high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates. The structural diversity provided by derivatives of 4-(2,6-Dichlorophenyl)-3-hydroxy-2-methylpyridine has led to the discovery of several hits with promising pharmacological activity.

In conclusion, 4-(2,6-Dichlorophenyl)-3-hydroxy-2-methylpyridine (CAS No. 1361573-64-9) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable scaffold for designing novel bioactive molecules targeting various diseases. Ongoing research continues to explore its synthetic applications and pharmacological properties, ensuring its continued relevance in the advancement of medicinal chemistry.